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Compound of Interest

Compound Name:
2-Cyano-3-(2,4,6-

trimethylphenyl)propionic Acid

CAS No.: 2044707-18-6

Cat. No.: B12335443

Get Quote

Chemical Identity & Structural Analysis[1][2]
This compound represents a sterically crowded derivative of the phenylalanine scaffold, where

the phenyl ring is substituted with three methyl groups (mesityl) and the

-carbon bears a cyano group.

Core Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12335443#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

IUPAC Name 2-Cyano-3-(2,4,6-trimethylphenyl)propanoic acid

Common Name
-Cyano-

-mesitylpropionic acid

Molecular Formula

Molecular Weight 217.26 g/mol

CAS Registry
Not widely listed; Analogous to 5331-42-0

(Phenyl variant)

Chirality
One stereocenter at C2; exists as (R) and (S)

enantiomers.[1]

Structural Features[1][3][4][5][6][7]
Mesityl Group (2,4,6-trimethylphenyl): The three methyl groups create a "molecular wall,"

providing immense steric protection to the

-position. This influences enzyme binding kinetics and metabolic stability (blocking metabolic
attack at the ortho and para positions).

-Cyano Group: Significantly increases the acidity of the

-proton (pKa

2–3) compared to a standard carboxylic acid, facilitating further functionalization at the C2
position.

Propionic Acid Backbone: Provides the carboxylic acid handle for amide coupling or

esterification.

Synthetic Methodology
The synthesis of this compound presents a specific challenge: the steric hindrance of the

mesitaldehyde carbonyl group. Standard Knoevenagel conditions often fail or proceed slowly.
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Reaction Scheme (DOT Visualization)

Mesitaldehyde
(2,4,6-Trimethylbenzaldehyde)

Step 1: Knoevenagel
TiCl4 / Pyridine / THF
or Microwave/Base

Cyanoacetic Acid

INTERMEDIATE:
2-Cyano-3-mesitylacrylic Acid

Step 2: Selective Reduction
NaBH4 / MeOH

or H2 / Pd-C

PRODUCT:
2-Cyano-3-mesitylpropionic Acid

- H2O + 2H

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the two-stage conversion from mesitaldehyde.

Detailed Protocols
Step 1: Knoevenagel Condensation (The "Steric" Approach)
Standard amine-catalyzed condensation is often insufficient due to the 2,6-dimethyl "ortho

effect" on the aldehyde.

Reagents: Mesitaldehyde (1.0 eq), Cyanoacetic acid (1.1 eq), Titanium Tetrachloride (

, 2.0 eq), Pyridine (4.0 eq).

Solvent: Anhydrous THF or Dichloromethane (DCM).

Protocol:

Cool the THF solution of mesitaldehyde and cyanoacetic acid to 0°C under

.

Add

dropwise (Caution: Exothermic). A yellow/orange precipitate may form.

Add Pyridine dropwise.

Allow to warm to room temperature and stir for 12–24 hours. The Lewis acid (

) activates the carbonyl, overcoming steric hindrance.
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Quench: Pour into ice-cold dilute HCl. Extract with Ethyl Acetate.[2][3]

Yield: Expect >85% of the unsaturated intermediate (2-cyano-3-mesitylacrylic acid).

Step 2: Selective Reduction
The goal is to reduce the alkene (

) without reducing the nitrile (

) or the carboxylic acid.

Method A: Sodium Borohydride (Chemical Reduction)

System:

in Methanol/Pyridine.

Mechanism: The

-cyanoacrylate is an electron-deficient alkene (Michael acceptor). Hydride attacks the

-carbon.

Protocol: Dissolve intermediate in MeOH. Add

(1.5 eq) in small portions at 0°C. Stir 1 hour. Acidify to pH 2.

Method B: Catalytic Hydrogenation

System:

(1 atm), 10% Pd/C, Ethyl Acetate.

Note: Monitor closely to prevent reduction of the nitrile to the primary amine.
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Parameter Value (Approx.) Significance

LogP (Lipophilicity) 2.8 – 3.2

High lipophilicity due to the

trimethylphenyl group; good

membrane permeability.

pKa (Carboxyl) 3.5

More acidic than propionic acid

(pKa 4.8) due to the electron-

withdrawing cyano group.

pKa (

-proton)
~11–12

The C2 proton is highly acidic,

allowing easy alkylation.

Polar Surface Area ~61 Compatible with oral

bioavailability rules.

Spectroscopic Signature (Diagnostic)
-NMR (

):

2.2–2.3 ppm (s, 9H): Mesityl methyl groups (distinctive 2:1 ratio if resolution allows, or
overlapping singlet).

3.1–3.4 ppm (m, 2H): Benzylic

protons (diastereotopic signals potential).

3.8–4.0 ppm (dd, 1H):

-proton (

).

6.9 ppm (s, 2H): Aromatic protons (mesityl ring).

IR Spectroscopy:

: Sharp nitrile (
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) stretch.

: Carboxylic acid

.

: Broad O-H stretch.

Research & Pharmaceutical Applications
This molecule serves as a privileged scaffold in several domains:

SARM (Selective Androgen Receptor Modulator) Synthesis:

The 2-cyano-3-arylpropionic acid motif mimics the A-ring/linker region of non-steroidal

androgen receptor ligands. The mesityl group mimics the steric bulk of testosterone's C19

methyl, potentially improving receptor selectivity.

Tyrosine Mimetics:

Acts as a conformationally restricted or sterically bulky analog of Phenylalanine/Tyrosine.

Used in peptide chemistry to probe the size of hydrophobic binding pockets in enzymes

(e.g., proteases).

Agrochemicals:

Cyanoacrylates and their reduced forms are common pharmacophores in Photosystem II

inhibitors (herbicides).

Handling & Safety
Hazard: Releases HCN if heated with strong acids. Treat as a nitrile source.

Storage: Keep dry. The

-proton is acidic; avoid storage with strong bases to prevent racemization or decarboxylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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